Cas no 7024-58-0 (2-Cyclopropylpyrimidine-4,6-diol)

• Product Name: 2-Cyclopropylpyrimidine-4,6-diol
• CAS No: 7024-58-0
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD19105241
• CID: 1077267
• PubChem ID: 13772195
• Update Time: 2025-04-20

2-Cyclopropylpyrimidine-4,6-diol Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropylpyrimidine-4,6-diol
• 2-Cyclopropyl-6-hydroxy-4(1H)-pyrimidinone
• 4(3H)-Pyrimidinone, 2-cyclopropyl-6-hydroxy-
• C7H8N2O2
• 2-cyclopropyl-4-hydroxy-1H-pyrimidin-6-one
• AS-43685
• 7024-58-0
• AKOS012921773
• J-509268
• 2-cyclopropyl-4,6-pyrimidinediol
• SCHEMBL1286191
• 2-cyclopropyl-6-hydroxypyrimidin-4(3H)-one
• AKOS015840769
• VFGWJXCRWXZRHV-UHFFFAOYSA-N
• SB56270
• 2-cyclopropyl-4,6-dihydroxy-pyrimidine
• CS-0331299
• DB-240161

• MDL： MFCD19105241
• Inchi： 1S/C7H8N2O2/c10-5-3-6(11)9-7(8-5)4-1-2-4/h3-4H,1-2H2,(H2,8,9,10,11)
• InChI Key： VFGWJXCRWXZRHV-UHFFFAOYSA-N
• SMILES： OC1=CC(NC(C2CC2)=N1)=O

Computed Properties

• Exact Mass: 152.058577502g/mol
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 61.7Ų

2-Cyclopropylpyrimidine-4,6-diol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydroxypyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydroxypyrimidines